Cas no 88999-95-5 (Furo[3,4-d]pyrimidine-2,4,7(3H)-trione, 1,5-dihydro-1-methyl-)

• Product Name: Furo[3,4-d]pyrimidine-2,4,7(3H)-trione, 1,5-dihydro-1-methyl-
• CAS No: 88999-95-5
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• CID: 616695
• PubChem ID: 71321316
• Update Time: 2025-04-19

Furo[3,4-d]pyrimidine-2,4,7(3H)-trione, 1,5-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Furo[3,4-d]pyrimidine-2,4,7(3H)-trione, 1,5-dihydro-1-methyl-
• 1-methyl-5H-furo[3,4-d]pyrimidine-2,4,7-trione
• 1-Methylfuro[3,4-d]pyrimidine-2,4,7(1H,3H,5H)-trione
• DTXSID40751145
• 1-Methyl-1,5-dihydrofuro[3,4-d]pyrimidine-2,4,7(3H)-trione
• 88999-95-5

• Inchi： 1S/C7H6N2O4/c1-9-4-3(2-13-6(4)11)5(10)8-7(9)12/h2H2,1H3,(H,8,10,12)
• InChI Key： QKMPESGMJHLIDI-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C(NC(N2C)=O)=O)C1)=O

Computed Properties

• Exact Mass: 182.03275668g/mol
• Monoisotopic Mass: 182.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 75.7Ų